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Compound of Interest

Compound Name: AZ-23

Cat. No.: B1192255 Get Quote

Introduction
AZ-23 is a novel and potent small molecule inhibitor of the hypothetical "Kinase of Proliferation

and Survival" (KPS). The KPS signaling pathway is a critical regulator of cell growth,

proliferation, and apoptosis. Its dysregulation has been implicated in the pathogenesis of

numerous human cancers. This application note describes a high-throughput screening (HTS)

assay protocol for evaluating the anti-proliferative effects of AZ-23 on a panel of cancer cell

lines. The primary assay is a cell viability assay that measures the metabolic activity of cells as

an indicator of cell proliferation.

Mechanism of Action of AZ-23
AZ-23 selectively binds to the ATP-binding pocket of KPS, preventing its phosphorylation and

subsequent activation of downstream signaling cascades. This inhibition leads to cell cycle

arrest and induction of apoptosis in cancer cells with an overactive KPS pathway.
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To cite this document: BenchChem. [Application Note: High-Throughput Screening of AZ-23
for Anti-Cancer Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192255#az-23-use-in-high-throughput-screening-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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